Cas no 2035004-34-1 ((2E)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 2035004-34-1
• MF: C₁₆H₁₅N₅OS
• MW: 325.388200998306
• CID: 5339048
• PubChem ID: 122243676
• Update Time: 2025-07-16

(2E)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• F6502-0975
• AKOS032458584
• (E)-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)-3-(thiophen-2-yl)acrylamide
• 2035004-34-1
• (2E)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide
• N-[2-[2-(2-Pyrazinyl)-1H-imidazol-1-yl]ethyl]-3-(2-thienyl)-2-propenamide

• Inchi： 1S/C16H15N5OS/c22-15(4-3-13-2-1-11-23-13)19-7-9-21-10-8-20-16(21)14-12-17-5-6-18-14/h1-6,8,10-12H,7,9H2,(H,19,22)
• InChI Key： UMBLXYZUVXBJOO-UHFFFAOYSA-N
• SMILES： C(NCCN1C(C2=NC=CN=C2)=NC=C1)(=O)C=CC1SC=CC=1

Computed Properties

• Exact Mass: 325.09973129g/mol
• Monoisotopic Mass: 325.09973129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.14±0.46(Predicted)

Additional information on (2E)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide

Introduction to (2E)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2035004-34-1 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, (2E)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide, provides a detailed insight into its structural framework, which comprises several key heterocyclic moieties. These include a pyrazine ring, an imidazole ring, and a thiophene ring, all of which are known for their diverse biological activities and potential applications in drug discovery.

The structural complexity of this compound makes it a promising candidate for further investigation in various therapeutic areas. The presence of multiple aromatic rings not only contributes to its unique chemical properties but also suggests potential interactions with biological targets. Specifically, the pyrazine and imidazole rings are often involved in hydrogen bonding and π-stacking interactions, which are crucial for the binding affinity of small molecules to proteins and other biomolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Studies have shown that the< strong> (2E)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide can interact with various enzymes and receptors, making it a potential lead compound for the development of novel therapeutic agents. For instance, preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. These molecules often exhibit a wide range of biological activities due to their ability to mimic natural products and interact with biological systems in unique ways. The< strong> thiophen-containing moiety in particular has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. In fact, several FDA-approved drugs contain thiophene derivatives as part of their molecular structure, highlighting the importance of this scaffold in drug development.

In addition to its structural features, the< strong> (2E)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide also exhibits interesting physicochemical properties. Its molecular weight and solubility profile make it suitable for various formulation strategies, which is crucial for drug delivery systems. Furthermore, its stability under different conditions ensures that it can be stored and handled effectively in laboratory settings.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves the careful selection of reagents and catalysts to ensure high yields and purity. Researchers have employed advanced synthetic techniques such as cross-coupling reactions and palladium catalysis to construct the complex framework of the molecule. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also pave the way for the preparation of similar compounds with tailored biological activities.

The potential applications of< strong> (2E)-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide extend beyond traditional therapeutic areas. Recent studies have explored its potential use in agrochemicals, where it may serve as a precursor for the development of novel pesticides and herbicides. The ability of this compound to interact with biological targets suggests that it could be repurposed for other applications as well.

In conclusion, the compound with CAS number< strong> 2035004-34-1 is a structurally complex and biologically relevant molecule that holds great promise for future research. Its unique combination of heterocyclic moieties and favorable physicochemical properties make it an attractive candidate for drug discovery and other applications. As our understanding of molecular interactions continues to grow, compounds like< strong> (2E)-N-{}{}{}{}{}{}{}{}{}{}{}{}{}{}{}
2035004-34-1 continue to play a pivotal role in advancing our knowledge and capabilities in chemical biology.